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Compound of Interest

Compound Name:
2-(Aminomethyl)-5-

hydroxynaphthalene

Cat. No.: B11914067

Get Quote

Executive Summary & Compound Identity
2-(Aminomethyl)-5-hydroxynaphthalene is a "heterodisubstituted" naphthalene, meaning its

functional groups reside on opposite rings. This structural feature creates a unique electronic

environment that distinguishes it from common Mannich base isomers (where both groups are

typically on the same ring, e.g., 1,2-substitution).[1]

IUPAC Name: 6-(Aminomethyl)naphthalen-1-ol (preferred for symmetry) or 2-
(Aminomethyl)-5-hydroxynaphthalene.

Molecular Formula: C₁₁H₁₁NO[2][3]

Molecular Weight: 173.21 g/mol [2][3]

Key Precursor: 5-Hydroxy-2-naphthonitrile (CAS 91059-47-1).[4]

Primary Application: Scaffold for fragment-based drug discovery (FBDD) targeting ATP-

binding pockets.
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Structural Analysis & Synthesis Logic
To interpret the NMR spectrum correctly, one must understand the synthesis origin, as this

dictates the likely impurities.[1] Unlike the 1,2-isomer formed via direct Mannich reaction, the

2,5-isomer is typically synthesized via the reduction of a nitrile precursor.

Synthesis Pathway & Impurity Profile
The following diagram illustrates the logical flow from precursor to product and the critical

spectroscopic checkpoints.
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Figure 1: Synthesis logic flow indicating the transformation of the nitrile group to the

aminomethyl group, a key marker in NMR verification.

1H NMR Characterization Protocol
The 2,5-substitution pattern breaks the symmetry of the naphthalene core in a specific way,

creating two distinct spin systems (Ring A and Ring B) that interact only via weak long-range

coupling.

Experimental Protocol
Solvent:DMSO-d6 (99.9% D).

Reasoning: Chloroform (CDCl3) often causes broadening of the -OH and -NH2 protons

due to exchange. DMSO-d6 forms hydrogen bonds, "freezing" these protons and allowing

for sharp, integration-ready peaks.
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Concentration: 10-15 mg in 0.6 mL solvent.

Reference: Residual DMSO quintet at 2.50 ppm.

Predicted 1H NMR Peak List (DMSO-d6)
Note: Values are calculated based on substituent additivity rules derived from 1-naphthol and

2-methylnaphthalene experimental data.
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Position Type
Shift (δ
ppm)

Multiplicity Integration
Structural
Logic
(Why?)

-OH Exch. 9.8 - 10.2 Broad Singlet 1H

Phenolic

proton;

deshielded by

aromatic ring

and H-

bonding to

DMSO.

H1 Arom 7.75 - 7.85 Singlet (br) 1H

"Alpha"

position,

isolated

between ring

junction and

substituent.

H4 Arom 7.80 - 7.90
Doublet

(J~8.5)
1H

"Alpha"

position; peri-

interaction

with C5-OH

region may

cause

deshielding.

H3 Arom 7.45 - 7.55
Doublet

(J~8.5)
1H

"Beta"

position;

ortho to alkyl

group.[1]

H7 Arom 7.25 - 7.35 Triplet (dd) 1H

"Beta"

position;

meta to OH.

H8 Arom 6.85 - 7.00
Doublet

(J~8.0)
1H

"Alpha"

position; para

to OH

(Shielded).[1]
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H6 Arom 6.80 - 6.90
Doublet

(J~7.5)
1H

"Beta"

position;

ortho to OH

(Strongly

Shielded).[1]

-NH2 Exch. 3.0 - 4.5 Broad 2H

Highly

variable;

often

disappears if

water is

present.

-CH2- Alkyl 3.85 - 3.95 Singlet 2H

Benzylic

methylene;

diagnostic

peak for

successful

reduction.

Comparative Analysis: Target vs. Alternatives
The most critical analytical task is distinguishing the target 2,5-isomer from the 1,2-isomer (a

common commercial alternative) and the starting material.

Comparative Diagnostic Table
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Feature
Target: 2-

(Aminomethyl)-5-

hydroxynaphthalene

Alternative: 1-

(Aminomethyl)-2-

naphthol

Precursor: 5-

Hydroxy-2-

naphthonitrile

Symmetry
Heterodisubstituted

(Rings A & B different)

Homodisubstituted

(Both on Ring A)
Heterodisubstituted

-CH2- Peak Singlet ~3.90 ppm

Singlet ~4.20 ppm

(Deshielded by ortho-

OH)

Absent

H1 Signal
Singlet (approx) at

~7.8 ppm
Absent (Substituted)

Singlet at ~8.2 ppm

(Deshielded by CN)

OH Signal
Distinct, sharp in

DMSO

Often H-bonded to

neighbor N

(Intramolecular)

Distinct, sharp

Coupling
Two independent spin

systems

Complex roofing

effects on substituted

ring

Similar to target, but

shifts differ

Why this matters:
The 1,2-isomer forms an intramolecular hydrogen bond between the OH and the Nitrogen.[1]

This often shifts the -CH2- protons downfield (>4.0 ppm) and can make the NH2 protons

invisible or extremely broad.

The 2,5-isomer (Target) has no such intramolecular bonding capability. The -CH2- signal will

be cleaner and further upfield (~3.9 ppm).

Structural Validation Workflow
Use this logic gate to validate your synthesized product.
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Acquire 1H NMR
(DMSO-d6)

Is there a singlet
at ~3.8 - 4.0 ppm?

Check Precursor:
Is there a singlet at ~8.2 ppm (H1)?

No
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Is there an isolated Singlet ~7.8 ppm?

Yes

FAILED:
Unreacted Nitrile

Yes
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2-(Aminomethyl)-5-hydroxynaphthalene

Yes

FAILED:
Wrong Isomer (Likely 1,2)

No (Complex multiplet)
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Figure 2: Decision tree for validating the 2,5-substitution pattern using 1H NMR markers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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